Cas no 1804086-17-6 (3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one)

• Product Name: 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one
• CAS No: 1804086-17-6
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 5008076
• Update Time: 2025-06-13

3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one

• Inchi： 1S/C11H11ClF2O2/c1-7-2-3-10(16-11(13)14)8(6-7)9(15)4-5-12/h2-3,6,11H,4-5H2,1H3
• InChI Key： QFQNJPVQMGKCPF-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C)C=CC=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one

3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one (CAS No. 1804086-17-6): An Emerging Compound in Pharmaceutical Research

3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one (CAS No. 1804086-17-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chloro, difluoromethoxy, and methyl substituents, exhibits a range of biological activities that make it a promising candidate for drug development.

The chemical structure of 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one is particularly noteworthy. The presence of the difluoromethoxy group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. Additionally, the chloro and methyl substituents contribute to the compound's overall stability and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic uses of 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one. One area of significant interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Furthermore, preliminary in vivo studies have demonstrated that 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one can reduce inflammation in animal models of arthritis, providing a strong foundation for further clinical investigation.

Beyond its anti-inflammatory effects, 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one has also shown promise in the field of oncology. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings suggest that 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one could be a valuable addition to the arsenal of anticancer agents.

In addition to its therapeutic potential, the pharmacokinetic properties of 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one have been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are crucial factors for developing an effective drug candidate. Moreover, the compound's low toxicity profile in preclinical studies further supports its potential for clinical use.

The synthesis of 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one has been optimized to ensure high yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 2-difluoromethoxy-5-methylbenzaldehyde with chloropropionyl chloride followed by subsequent purification steps. The ability to produce this compound efficiently and at scale is essential for advancing its development into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. Phase II trials are planned to further assess its efficacy in specific disease indications such as inflammatory disorders and cancer. These trials will provide critical data on the compound's therapeutic potential and help guide its future development.

In conclusion, 3-Chloro-1-(2-(difluoromethoxy)-5-methylphenyl)propan-1-one (CAS No. 1804086-17-6) represents a promising new compound in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for drug development across multiple therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use as a novel therapeutic agent.